Europium hydroxide (Eu(OH)3)
Overview
Description
Europium hydroxide (Eu(OH)3) is an inorganic compound with a chemical formula Eu(OH)3 . It appears as a pale pink solid . It can be prepared by reacting metallic europium with water .
Synthesis Analysis
Eu(OH)3 can be synthesized through simple hydrothermal reactions . The influence of the initial pH value of the starting solution and reaction temperature on the crystalline phase and morphology of the hydrothermal products was investigated . A possible formation process to control morphologies and size of europium products by changing the hydrothermal temperature and initial pH value of the starting solution was proposed .Molecular Structure Analysis
Europium (II) hydroxide belongs to the orthorhombic crystal system, a=6.701 ± 0.002, b=6.197 ± 0.002, c=3.652 ± 0.001 A . It thermally decomposes to form europium (II) oxide (EuO); it is readily oxidized to europium (III) hydroxide in air .Chemical Reactions Analysis
Europium (III) hydroxide reacts with acids and produces europium (III) salts: Eu(OH)3 + 3 H+ → Eu3+ + 3 H2O . Europium (III) hydroxide decomposes to EuO(OH) at elevated temperature. Further decomposition produces Eu2O3 .Physical And Chemical Properties Analysis
Europium (III) hydroxide is a pale pink solid . It has a molar mass of 202.988 . It is readily oxidized to europium (III) hydroxide in air .Scientific Research Applications
Synthesis and Luminescence Properties
Europium hydroxide has been used in the synthesis of materials with specific luminescence properties. For instance, europium-doped yttrium hydroxide (Y(OH)₃:Eu) has been prepared with flower-like microstructures, showing strong red emission under excitation, which is valuable for various optical applications (Zhang et al., 2012).
Materials Research in Europium Oxides and Hydroxides
Research has been conducted to understand the different phases of europium in its oxide and hydroxide forms. For example, studies on europium sesquioxide and europium hydroxide have provided insights into their crystal structures and decomposition processes (Rau, 1962).
Environmental Applications
Europium hydroxide has been used in environmental applications such as the removal of toxic substances. A study demonstrated the use of europium hydroxide and glycine composite material for selectively capturing and removing uranyl ions from aqueous solutions, showcasing its potential in water purification processes (Reda et al., 2018).
Pressure-Induced Amorphization Studies
Investigations into the behavior of europium hydroxide under high pressure have revealed that it can transform from a crystalline to an amorphous state. This kind of research is crucial for understanding the material's properties under different physical conditions (Chen et al., 1994).
Nanotechnology and Carbon Nanotubes
Europium hydroxide has been explored in nanotechnology, particularly in the preparation of multiwalled carbon nanotubes. This shows its potential in the field of advanced material science (Fang et al., 2011).
Hydrothermal Synthesis and Morphology Control
The ability to control the shape and size of Eu(OH)₃ particles through hydrothermal synthesis has been a subject of study, indicating its versatility in materials engineering (Zheng et al., 2021).
Safety And Hazards
Europium hydroxide may intensify fire and is considered an oxidizer . It can cause skin irritation, serious eye irritation, respiratory irritation, and may cause drowsiness and dizziness . It is recommended to wear protective gloves, protective clothing, eye protection, and face protection when handling europium hydroxide .
Future Directions
properties
IUPAC Name |
europium(3+);trihydroxide |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/Eu.3H2O/h;3*1H2/q+3;;;/p-3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
CQQZFSZWNXAJQN-UHFFFAOYSA-K |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
[OH-].[OH-].[OH-].[Eu+3] |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
EuH3O3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
202.986 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
Europium hydroxide (Eu(OH)3) | |
CAS RN |
16469-19-5 |
Source
|
| Record name | Europium hydroxide (Eu(OH)3) | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=16469-19-5 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | Europium hydroxide (Eu(OH)3) | |
| Source | ChemIDplus | |
| URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0016469195 | |
| Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
| Record name | Europium hydroxide (Eu(OH)3) | |
| Source | EPA Chemicals under the TSCA | |
| URL | https://www.epa.gov/chemicals-under-tsca | |
| Description | EPA Chemicals under the Toxic Substances Control Act (TSCA) collection contains information on chemicals and their regulations under TSCA, including non-confidential content from the TSCA Chemical Substance Inventory and Chemical Data Reporting. | |
| Record name | Europium trihydroxide | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/substance-information/-/substanceinfo/100.036.818 | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Citations
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